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Compound of Interest

Compound Name:
Calcium 2-hydroxypropanoate

pentahydrate

Cat. No.: B15598811

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of calcium

lactate pentahydrate (Ca(C₆H₅O₃)₂·5H₂O), a common pharmaceutical excipient and food

additive. This document summarizes the available crystallographic data, details relevant

experimental methodologies, and presents logical workflows for its characterization.

Introduction
Calcium lactate pentahydrate is a hydrated salt of lactic acid and calcium. It is known to exist in

two principal enantiomeric forms: the pure L-lactate form and the racemic DL-lactate form.[1][2]

The crystalline form of this compound is critical to its physicochemical properties, including

solubility, stability, and bioavailability, which are of paramount importance in drug development

and formulation. While a complete single-crystal X-ray diffraction structure determination is not

readily available in the public domain, extensive characterization has been performed using

powder X-ray diffraction (PXRD), which allows for the differentiation of its enantiomeric forms.

[1][2]
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Physicochemical Properties
A summary of the key physicochemical properties of calcium lactate pentahydrate is presented

in Table 1.

Table 1: Physicochemical Properties of Calcium Lactate Pentahydrate

Property Value Reference(s)

Chemical Formula C₆H₁₀CaO₆·5H₂O [3][4]

Molecular Weight 308.30 g/mol [3]

Appearance
White, practically odorless

granules or powder

Solubility in Water Soluble

pH (aqueous solution) 6.0 - 8.0 [5]

Crystallographic Data from Powder X-ray Diffraction
Powder X-ray diffraction is a primary technique for the characterization of calcium lactate

pentahydrate. It is particularly useful for distinguishing between the L- and DL-enantiomeric

forms. The International Centre for Diffraction Data (ICDD) contains a reference diffraction card

(00-029-1596) that corresponds to the DL-lactate pentahydrate.[6][7]

The synthesis of either the L- or DL-form can be influenced by the concentration of lactic acid

used during preparation.[2] A logical workflow for the synthesis and characterization of calcium

lactate pentahydrate is depicted in the following diagram.
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Synthesis and PXRD analysis workflow.

Experimental Protocols
Synthesis of Calcium Lactate Pentahydrate
The synthesis of calcium lactate pentahydrate can be achieved through the reaction of lactic

acid with a calcium source, such as calcium carbonate or calcium hydroxide.[8][9]

Materials:

Lactic Acid (L- or DL-)

Calcium Carbonate (CaCO₃) or Calcium Hydroxide (Ca(OH)₂)

Deionized Water

Ethanol (for washing)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b15598811/docs?utm_src=pdf-body-img#crystal-structure-of-calcium-lactate-pentahydrate-a-technical-guide
https://webbook.nist.gov/cgi/inchi?ID=B6002511&Mask=80
https://www.sigmaaldrich.com/JP/ja/search/calcium-lactate-pentahydrate-formula?focus=products&page=1&perpage=30&sort=relevance&term=calcium%20lactate%20pentahydrate%20formula&type=product
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Dissolve lactic acid in deionized water.

Slowly add calcium carbonate or calcium hydroxide to the lactic acid solution while stirring.

The reaction is complete when effervescence ceases (if using calcium carbonate).

Heat the solution to facilitate the reaction and then cool to allow for crystallization.

Collect the precipitated crystals by filtration.

Wash the crystals with ethanol to remove impurities.

Dry the crystals at room temperature.

The workflow for a typical synthesis protocol is illustrated below.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598811?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Reaction

Crystallization & Isolation

Dissolve Lactic Acid in Water

Add Calcium Carbonate/
Hydroxide

Cool Solution to Induce Crystallization

Filter to Collect Crystals

Wash with Ethanol

Dry Crystals

Click to download full resolution via product page

Experimental workflow for synthesis.

Powder X-ray Diffraction (PXRD)
PXRD is the key analytical technique for identifying the crystalline form of calcium lactate

pentahydrate.

Instrumentation:
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A powder X-ray diffractometer with a Cu Kα radiation source is typically used.

Sample Preparation:

A small amount of the crystalline powder is gently packed into a sample holder.

Data Collection:

The sample is scanned over a range of 2θ angles (e.g., 5° to 50°) with a defined step size

and scan speed.

Data Analysis:

The resulting diffraction pattern (a plot of intensity versus 2θ) is compared to reference

patterns from databases such as the ICDD to identify the crystalline phase.

The logical relationship for identifying the enantiomeric form using PXRD is outlined below.
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Decision tree for PXRD-based identification.

Summary and Conclusion
The crystal structure of calcium lactate pentahydrate is a critical attribute that influences its

performance in pharmaceutical and food applications. While detailed single-crystal X-ray

diffraction data is not readily available in published literature, powder X-ray diffraction serves as
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a robust and essential tool for the identification and differentiation of its L- and DL-enantiomeric

forms. The experimental protocols for synthesis and PXRD analysis outlined in this guide

provide a framework for the consistent production and characterization of this important

compound. Further research to elucidate the full single-crystal structure would be beneficial for

a more complete understanding of its solid-state properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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